5-(o-Methoxyphenoxy)-2-thioxo-dihydro-pyrimidine-4,6-dione

• Molecular Formula: C11H10N2O4S
• Molecular Weight: 266.28 g/mol
• IUPAC Name: 5-(2-methoxyphenoxy)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C11H10N2O4S/c1-16-6-4-2-3-5-7(6)17-8-9(14)12-11(18)13-10(8)15/h2-5,8H,1H3,(H2,12,13,14,15,18)
• InChI Key: BQUIYCUUQREUHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2C(=O)NC(=S)NC2=O

Description

5-(o-Methoxyphenoxy)-2-thioxo-dihydro-pyrimidine-4,6-dione is a useful research compound. Its molecular formula is C11H10N2O4S and its molecular weight is 266.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12.15 g sodium methylate was dissolved in 200 ml methanol and 21.1 g dimethyl-(o-methoxyphenoxy)malonate was added. Stirring was continued for 130 min. The mixture was cooled to 10° C. and 7.6 g thiourea was added. Stirring was continued for 24 h. The solvent was evaporated in vacuo. The residue was stirred with diethyl ether. The ether layer was filtered off and the solid was dissolved in 60 ml water and acidified to pH=4 with conc. acetic acid. The precipitated product was filtered and washed with methanol and dried at 30° C. and reduced pressure to give 19.8 g 5-(o-methoxyphenoxy)-2-thioxo-dihydro-pyrimidine-4,6-dione (or a tautomere thereof.